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Compound of Interest

Compound Name: Cgp 29287

Cat. No.: B1668491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cgp 29287 is a potent, primate-specific inhibitor of renin, the enzyme that catalyzes the rate-

limiting step in the renin-angiotensin system (RAS). Its inhibitory action on renin makes it a

valuable tool for research in hypertension, cardiovascular disease, and other conditions related

to the RAS pathway. These application notes provide a detailed protocol for the proper

dissolution and storage of Cgp 29287 to ensure its stability and efficacy in experimental

settings.

Chemical Properties
Property Value

CAS Number 93287-54-8

Molecular Formula C₇₂H₁₁₀N₂₀O₁₅

Molecular Weight 1495.79 g/mol

Purity ≥95%

Solubility Data
Quantitative solubility data for Cgp 29287 in common laboratory solvents is not readily

available in the public domain. It is recommended to perform solubility testing to determine the
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optimal solvent and concentration for your specific application. A general procedure for

solubility determination is provided in the experimental protocols.

Solvent Solubility (mg/mL) Molarity (mM) Notes

DMSO To be determined To be determined

Generally a good

solvent for organic

compounds.

Ethanol To be determined To be determined May require warming.

Water Expected to be low Expected to be low

Cgp 29287 is a large,

complex peptide-like

molecule.

PBS (pH 7.4) To be determined To be determined
Solubility is likely to be

low.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Cgp 29287
This protocol describes the preparation of a stock solution from a lyophilized powder.

Materials:

Cgp 29287 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Allow the vial of lyophilized Cgp 29287 to equilibrate to room temperature for at

least 15 minutes before opening to prevent condensation.
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Solvent Addition: Based on the desired stock concentration and the amount of Cgp 29287 in

the vial, calculate the required volume of DMSO. For example, to prepare a 10 mM stock

solution from 1 mg of Cgp 29287 (MW = 1495.79), you would add 66.8 µL of DMSO.

Dissolution: Carefully add the calculated volume of DMSO to the vial.

Vortexing: Cap the vial tightly and vortex for 1-2 minutes to ensure complete dissolution.

Visually inspect the solution to ensure no particulate matter is present.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

microcentrifuge tubes. This will minimize freeze-thaw cycles.

Protocol 2: Storage and Stability
Proper storage is critical to maintain the integrity of Cgp 29287.

Lyophilized Powder: Store at -20°C for long-term storage (months to years) or at 4°C for

short-term storage (days to weeks). The product should be kept in a dry, dark environment.

Stock Solution in DMSO: Store aliquots of the stock solution at -20°C. Avoid repeated freeze-

thaw cycles. When stored correctly, the stock solution should be stable for several months.

Before use, thaw the aliquot at room temperature and briefly centrifuge to collect the solution

at the bottom of the tube.

Protocol 3: General Procedure for Solubility
Determination
This protocol provides a general method to determine the solubility of Cgp 29287 in a solvent

of choice.

Materials:

Cgp 29287 (lyophilized powder)

Test solvents (e.g., DMSO, Ethanol, Water, PBS)

Microbalance
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Small volume glass vials

Vortex mixer

Centrifuge

Procedure:

Weigh out a small, precise amount of Cgp 29287 (e.g., 1 mg) into a pre-weighed glass vial.

Add a small, known volume of the test solvent (e.g., 100 µL) to the vial.

Vortex the mixture vigorously for 2-3 minutes.

Visually inspect the solution for any undissolved material.

If the compound has completely dissolved, it is soluble at that concentration (in this example,

10 mg/mL). You can proceed to add more Cgp 29287 to determine the saturation point.

If undissolved material is present, add another known volume of the solvent and repeat the

vortexing step.

Continue adding the solvent in a stepwise manner until the compound is fully dissolved. The

solubility can then be calculated based on the total volume of solvent used.

If the compound does not dissolve after adding a significant volume of solvent, it can be

considered poorly soluble or insoluble in that solvent.

For a more accurate determination, the saturated solution can be centrifuged, and the

concentration of the supernatant can be measured using an appropriate analytical method

(e.g., HPLC-UV).

Signaling Pathway
Cgp 29287 acts as a direct inhibitor of renin, the initial and rate-limiting enzyme in the Renin-

Angiotensin System (RAS) pathway. By blocking renin, Cgp 29287 prevents the conversion of

angiotensinogen to angiotensin I, thereby decreasing the downstream production of
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angiotensin II, a potent vasoconstrictor and a key regulator of blood pressure and electrolyte

balance.
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Caption: The Renin-Angiotensin System (RAS) pathway and the inhibitory action of Cgp 29287
on Renin.

Experimental Workflow
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Start: Lyophilized Cgp 29287

Equilibrate to Room Temperature

Dissolve in appropriate solvent (e.g., DMSO)

Vortex to ensure complete dissolution

Aliquot into single-use tubes

Store at -20°C

Use in Experiment
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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